Cas no 26996-03-2 (3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol)

3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol structure
26996-03-2 structure
Product Name:3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol
CAS No:26996-03-2
MF:C34H68O9
MW:620.898332595825
CID:250518
PubChem ID:53439822
Update Time:2025-04-19

3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15,18,21,24-Octaoxadotetracont-33-en-1-ol
    • OLETH-8
    • 2-[2-[2-[2-[2-[2-[2-(2-octadec-9-enoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • DTXSID00702178
    • 26996-03-2
    • Inchi: 1S/C34H68O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-36-21-23-38-25-27-40-29-31-42-33-34-43-32-30-41-28-26-39-24-22-37-20-18-35/h9-10,35H,2-8,11-34H2,1H3
    • InChI Key: BUDRTSPZJMQJFA-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCCOCCOCCOCCOCCOCCO)CCCCCCCCC=CCCCCCCCC

Computed Properties

  • Exact Mass: 620.48654
  • Monoisotopic Mass: 620.486
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 39
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 94.1A^2
  • XLogP3: 6.3

Experimental Properties

  • Density: 0.983
  • Boiling Point: 648.53 °C at 760 mmHg
  • Flash Point: 346.018 °C
  • PSA: 94.07
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